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Compound of Interest

Compound Name: 3-Oxo-OPC4-CoA

Cat. No.: B15547101 Get Quote

3-Oxo-OPC8-CoA is a key intermediate in the peroxisomal β-oxidation of 12-oxo-phytodienoic

acid (OPDA) and its dinor-isoprostane counterpart, OPC-6. This pathway ultimately leads to the

production of jasmonic acid (JA) and its precursors. The conversion of these fatty acid

derivatives involves a series of enzymatic steps analogous to the β-oxidation of fatty acids, but

with substrates containing a cyclopentanone ring structure.

Metabolic Pathway of 3-Oxo-OPC8-CoA
The formation and conversion of 3-Oxo-OPC8-CoA occur within the peroxisome. The pathway

begins with the import of OPDA into the peroxisome, where it is esterified to Coenzyme A.

Subsequently, it undergoes reduction and a cycle of β-oxidation.
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Metabolism]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15547101#role-of-3-oxo-opc4-coa-in-fatty-acid-
metabolism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b15547101#role-of-3-oxo-opc4-coa-in-fatty-acid-metabolism
https://www.benchchem.com/product/b15547101#role-of-3-oxo-opc4-coa-in-fatty-acid-metabolism
https://www.benchchem.com/product/b15547101#role-of-3-oxo-opc4-coa-in-fatty-acid-metabolism
https://www.benchchem.com/product/b15547101#role-of-3-oxo-opc4-coa-in-fatty-acid-metabolism
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15547101?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

